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Compound of Interest

Compound Name: Ferrous ion

Cat. No.: B102988

Audience: Researchers, scientists, and drug development professionals.

Introduction: Accurate calibration is fundamental to quantitative analysis in research and drug
development. A precisely prepared ferrous ion (Fe2*) standard solution is crucial for calibrating
analytical instruments and validating methods that measure iron content, such as
spectrophotometry or titrimetry. Ferrous ammonium sulfate hexahydrate,
Fe(NHa4)2(S0a4)2-:6H20, also known as Mohr's salt, is a preferred primary standard for this
purpose due to its high purity and stability against oxidation in the solid form. This document
provides detailed protocols for the preparation, standardization, and storage of ferrous ion
standard solutions.

Data Presentation: Reagent Quantities for Standard
Solutions

The following table summarizes the required quantities for preparing common concentrations of
ferrous ion standard solutions using Ferrous Ammonium Sulfate (FAS) hexahydrate (Molar
Mass: 392.14 g/mol ).
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Target L Final
. Mass of Acidificatio
Concentrati Reagent . Volume Notes
FAS (g/L) n Medium
on (mL)
Use freshly
Cooled ]
Ferrous ) boiled and
_ mixture of 40
0.1 M (or0.1 Ammonium cooled water
39.21 g[1] mL H2SOa4 1000 L
N) Sulfate to minimize
and 200 mL _
Hexahydrate dissolved
water[1][2]
oxygen.[2][3]
Alternatively,
Ferrous prepare a
) 25 mL of 1M
Ammonium 1000 ppm
10 ppm Fez* 0.07022 g H2S04[4][5] 1000
Sulfate 6] stock and
Hexahydrate dilute 1:100.
[5]
1 mL of Ensure the
Ferrous ]
] 0.351 g (or concentrated salt is fully
Ammonium } ) ]
50 ppm Fe2* 175 mgin H2S04in 100 500 dissolved
Sulfate ]
500 mL) mL of before final
Hexahydrate o
water[7] dilution.

Experimental Protocols

Protocol 1: Preparation of 0.1 M Ferrous lon Stock

Solution

Objective: To prepare a 1000 mL stock solution of 0.1 M ferrous ammonium sulfate.

Materials and Reagents:

e Ferrous Ammonium Sulfate Hexahydrate (AR grade)

o Concentrated Sulfuric Acid (H2SOa4, AR grade)

o Purified, distilled, or deionized water
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1000 mL volumetric flask (Class A)
Analytical balance
Glass beakers and graduated cylinders

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions:

Always wear appropriate personal protective equipment when handling chemicals.[1]

Concentrated sulfuric acid is highly corrosive. Handle it with extreme care in a fume hood,
adding acid to water slowly to dissipate heat.

Procedure:

Prepare Acidified Water: In a fume hood, carefully add 40 mL of concentrated sulfuric acid to
approximately 200 mL of purified water in a large beaker. The mixture will become hot. Allow
it to cool completely to room temperature.[1][2] For best results, use water that has been
freshly boiled and cooled to minimize dissolved oxygen, which can oxidize Fe2* to Fe3*.[3]

Weigh the Primary Standard: Accurately weigh 39.21 g of ferrous ammonium sulfate
hexahydrate using an analytical balance.[1]

Dissolve the Salt: Transfer the weighed salt into the beaker containing the cooled sulfuric
acid solution.[1] Stir gently with a glass rod until the salt is completely dissolved.

Dilute to Volume: Quantitatively transfer the dissolved solution into a 1000 mL volumetric
flask. Rinse the beaker several times with small portions of freshly boiled and cooled purified
water, adding the rinsings to the flask.

Final Dilution: Carefully add more freshly boiled and cooled water to the volumetric flask until
the bottom of the meniscus reaches the calibration mark.[1]

Homogenize: Stopper the flask and invert it multiple times (at least 15-20 times) to ensure
the solution is thoroughly mixed and homogeneous.
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Protocol 2: Standardization of the Ferrous lon Solution

Objective: To determine the exact concentration of the prepared ferrous ion solution by

titration.

Methodology: Titration with a standardized 0.1 N ceric sulfate solution using

orthophenanthroline as an indicator.

Materials and Reagents:

Prepared ~0.1 M Ferrous lon Solution
Standardized 0.1 N Ceric (IV) Sulfate solution
Orthophenanthroline indicator solution

Buret, pipettes, and conical flasks

Procedure:

Sample Preparation: Accurately pipette 25.0 mL of the prepared ferrous ion solution into a
250 mL conical flask.[2][3]

Add Indicator: Add 2 drops of orthophenanthroline indicator solution to the flask.[1][2] The
solution will turn red.

Titration: Fill a clean buret with the standardized 0.1 N ceric sulfate solution and record the
initial volume. Titrate the ferrous ion solution dropwise while constantly swirling the flask.

Endpoint Determination: The endpoint is reached when the color of the solution sharply
changes from red to a pale blue.[1][2][3] Record the final volume of the titrant.

Calculation: Calculate the exact normality (N) of the ferrous ion solution using the formula:
N_Fe2* = (V_Ce** x N_Ce**) / V_Fe?* Where:

o V_Ce** = Volume of ceric sulfate solution used (mL)

o N_Ce** = Normality of the standard ceric sulfate solution
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o V_Fe?* = Volume of the ferrous ion solution taken (25.0 mL)
Storage and Stability:

o Store the standardized ferrous ion solution in a tightly sealed, well-fitted glass bottle
protected from light to prevent photo-oxidation.[1][3]

e The acidic conditions help to maintain the stability of the Fe2* ions. However, for best results,
the solution should be standardized periodically, especially if used over a long period.
Solutions should not be kept overnight if high precision is required.[8]

Workflow Visualization

The following diagram illustrates the logical workflow for the preparation and standardization of

a ferrous ion standard solution.
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Caption: Workflow for Ferrous lon Standard Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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